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Compound of Interest

Compound Name: Caffeic acid-pYEEIE

Cat. No.: B12353371 Get Quote

Application Notes and Protocols: Caffeic Acid-
pYEEIE
For Researchers, Scientists, and Drug Development Professionals

Introduction
Caffeic acid-pYEEIE is a high-affinity phosphopeptide ligand designed to interact specifically

with the SH2 domain of Src family kinases.[1][2] It acts as a potent, non-phosphopeptide

inhibitor, demonstrating strong binding to the GST-Lck-SH2 domain, a member of the Src

family.[3][4] With an IC50 value of 42 nM for the Src SH2 domain, it offers a valuable tool for

studying signal transduction pathways mediated by these kinases.[1][2][5] This document

provides detailed information on the solubility of Caffeic acid-pYEEIE and a comprehensive

protocol for the preparation of stock solutions for experimental use.

Physicochemical and Solubility Data
Quantitative data for Caffeic acid-pYEEIE are summarized in the table below. Note that

molecular weight and formula may vary depending on whether the compound is in its free form

or as a salt (e.g., TFA salt). Always refer to the batch-specific information on your product's

Certificate of Analysis.
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Property Value Source(s)

Molecular Weight 923.82 g/mol [2][5]

1037.83 g/mol (TFA salt) [3]

Molecular Formula C₃₉H₅₀N₅O₁₉P [2][5]

C₄₁H₅₁F₃N₅O₂₁P (TFA salt) [3]

Appearance White to off-white solid [3]

Purity ≥95% [2]

Solubility in Water
25 mg/mL (24.09 mM);

requires sonication
[3]

Solubility in PBS Up to 2 mg/mL [2]

Solubility in DMSO Soluble [5]

Signaling Pathway Interaction
Caffeic acid-pYEEIE functions by inhibiting Src family kinase signaling. It competitively binds

to the SH2 domain, preventing the recruitment of downstream signaling proteins and thereby

blocking the propagation of the signal.
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Caption: Inhibition of Src kinase signaling by Caffeic acid-pYEEIE.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
Water
This protocol describes the preparation of a 10 mM stock solution from 5 mg of Caffeic acid-
pYEEIE (TFA salt, MW: 1037.83 g/mol ).

Materials:
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Caffeic acid-pYEEIE (TFA salt)

Nuclease-free water

Vortex mixer

Ultrasonic water bath

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes

Procedure:

Weighing: Accurately weigh 5 mg of Caffeic acid-pYEEIE powder in a sterile microcentrifuge

tube.

Solvent Addition: Calculate the required volume of water. For a 10 mM stock from 5 mg of

the TFA salt (MW 1037.83): Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight (

g/mol )) Volume (µL) = (0.005 g / (0.010 mol/L * 1037.83 g/mol )) * 1,000,000 = 481.8 µL Add

481.8 µL of nuclease-free water to the tube.

Dissolution: Vortex the solution vigorously. To aid dissolution, sonicate the tube in an

ultrasonic water bath.[3] Gentle warming to 37°C can also improve solubility.[5]

Sterilization: Once the solid is fully dissolved, sterilize the solution by passing it through a

0.22 µm syringe filter into a new sterile tube.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to prevent degradation from repeated freeze-thaw cycles.[5]

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

[5]

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a Caffeic acid-pYEEIE stock solution.
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General Handling and Storage Recommendations
Powder: The solid compound should be stored sealed and away from moisture.

Recommended storage is at -80°C for long-term (up to 2 years) or -20°C for shorter-term (up

to 1 year).[3]

Stock Solutions: To maintain stability, aliquot solutions and store them at -80°C for up to 6

months or -20°C for up to 1 month.[3][5] Avoid repeated freeze-thaw cycles.

Safety: This product is for research use only and is not for human or veterinary use.

Standard laboratory safety precautions should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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